molecular formula C9H9Br B6210277 [(1E)-3-bromoprop-1-en-1-yl]benzene CAS No. 26146-77-0

[(1E)-3-bromoprop-1-en-1-yl]benzene

Cat. No. B6210277
CAS RN: 26146-77-0
M. Wt: 197.1
InChI Key:
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Description

“[(1E)-3-bromoprop-1-en-1-yl]benzene” is a chemical compound that belongs to the family of aromatic hydrocarbons . It has a molecular formula of C9H8Br2 . The compound is also known by several other names such as (E)-3-bromo-1-phenyl-1-propene .


Synthesis Analysis

The synthesis of similar compounds often involves reactions with gain or loss of ligands. For instance, electrophilic addition to alkenes and electrophilic aromatic substitution are both polar, stepwise processes, and the key step for each is attack of an electrophile at carbon to form a cationic intermediate .


Molecular Structure Analysis

The molecular structure of “[(1E)-3-bromoprop-1-en-1-yl]benzene” involves a benzene ring with a bromopropenyl group attached to it . Benzene is a cyclic hydrocarbon, each carbon atom in benzene is arranged in a six-membered ring and is bonded to only one hydrogen atom .


Physical And Chemical Properties Analysis

Benzene, which is the base structure of “[(1E)-3-bromoprop-1-en-1-yl]benzene”, is a nonpolar molecule and is usually a colorless liquid or solid with a characteristic aroma. Benzene being non-polar is immiscible with water but is readily miscible with organic solvents .

Scientific Research Applications

Synthesis of Bioactive Molecules

[(1E)-3-bromoprop-1-en-1-yl]benzene is a versatile intermediate in organic synthesis, particularly useful for constructing bioactive molecules. Its vinyl bromide moiety can undergo various cross-coupling reactions, such as the Heck reaction , to form carbon-carbon bonds. This enables the synthesis of complex molecules that can serve as pharmaceuticals or agrochemicals.

Genetic Damage Studies

While not a direct application of [(1E)-3-bromoprop-1-en-1-yl]benzene, studies on benzene-related compounds have shown that occupational exposure to benzene can lead to genetic damage . Research into similar compounds can help in understanding the mechanisms of toxicity and in developing safety guidelines for handling such chemicals.

Development of Luminescent Materials

The synthesis of 1,4-diarylbuta-1,3-dienes, promoted by μ-OMs palladium–dimer complex using β-bromostyrenes like [(1E)-3-bromoprop-1-en-1-yl]benzene, has potential applications in developing luminescent materials . These materials can be used in optoelectronic devices such as organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action for reactions involving aromatic compounds often involves the formation of a cationic intermediate. This is followed by the regeneration of the aromatic ring from this cationic intermediate by loss of a proton from the sp3-hybridized carbon .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for compound [(1E)-3-bromoprop-1-en-1-yl]benzene involves the reaction of 3-bromopropene with benzene in the presence of a catalyst.", "Starting Materials": [ "3-bromopropene", "Benzene", "Catalyst (e.g. AlCl3)" ], "Reaction": [ "Add the catalyst to a reaction flask containing benzene.", "Add 3-bromopropene dropwise to the reaction flask while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Extract the product with a suitable solvent (e.g. diethyl ether).", "Dry the organic layer with anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain the desired product." ] }

CAS RN

26146-77-0

Product Name

[(1E)-3-bromoprop-1-en-1-yl]benzene

Molecular Formula

C9H9Br

Molecular Weight

197.1

Purity

95

Origin of Product

United States

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